Protein kinase D inhibitor 1

• Molecular Formula: C19H21N7
• Molecular Weight: 347.4 g/mol
• InChI: InChI=1S/C19H21N7/c20-18-16-17(14-9-22-15-4-2-1-3-13(14)15)25-26(19(16)24-11-23-18)10-12-5-7-21-8-6-12/h1-4,9,11-12,21-22H,5-8,10H2,(H2,20,23,24)
• InChIKey: GTWNYADDKACXSW-UHFFFAOYSA-N

Protein Kinase D Inhibitor 1 (17m) Overview

Protein kinase D inhibitor 1 (CAS 2489320-03-6, compound 17m) is a pyrazolo[3,4-d]pyrimidine-based pan-PKD inhibitor that exhibits low nanomolar biochemical potency against all three PKD isoforms (PKD1, PKD2, and PKD3) [1]. Originally derived through systematic structural optimization of the prototype inhibitor 3-IN-PP1, 17m represents the most potent compound within this chemical series reported to date, with a 3- to 5-fold improvement in biochemical inhibitory activity over its parent scaffold [1]. The compound is commercially available from multiple vendors under the research-use designation, making it accessible for target validation, cell signaling studies, and kinase selectivity profiling .

Workflow Pan-PKD signaling study fit (PKD1, PKD2, PKD3)

Engagement Reported improved biochemical engagement vs. parent scaffold

Access Research-use compound for kinase selectivity profiling

• [1] Gilles P, Voets L, Van Lint J, De Borggraeve WM. Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Eur J Med Chem. 2020;205:112638. PMID: 32835918. View Source

Protein Kinase D Inhibitor 1 (17m) vs. Common Analogs

Despite targeting the same ATP-binding pocket of the PKD kinase domain, commercial PKD inhibitors diverge dramatically in their biochemical potency, isoform selectivity signatures, and—most critically—their cellular pharmacological profiles. CRT0066101 achieves sub-nanomolar IC50 values but simultaneously drives potent anti-proliferative and pro-apoptotic responses that confound signaling studies [1]. CID755673 and kb NB 142-70, belonging to a distinct benzothienothiazepinone chemotype, exhibit substantially weaker PKD2/3 inhibition and carry documented off-target liabilities against CAMK and PKC family members [1]. Protein kinase D inhibitor 1 (17m) occupies a unique functional niche: it provides nanomolar pan-PKD engagement while pharmacologically uncoupling target inhibition from direct cytotoxicity, a dissociation not achieved by any analog within the same potency range [1].

17m vs CRT0066101

Anti-proliferative and pro-apoptotic effects may confound PKD signaling readouts.

17m vs CID755673

Weaker PKD2/3 inhibition and CAMK/PKC off-target liabilities may shift isoform selectivity.

17m vs kb NB 142-70

Anti-proliferative activity contrasts with 17m's clean profile, complicating pathway-response studies.

• [1] Gilles P, Voets L, Van Lint J, De Borggraeve WM. Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Eur J Med Chem. 2020;205:112638. PMID: 32835918. View Source

Protein Kinase D Inhibitor 1 (17m) Comparative Evidence

Pan-PKD Biochemical Potency vs. Parent 3-IN-PP1

In a direct head-to-head biochemical comparison within the same study, compound 17m demonstrated 3- to 5-fold greater pan-PKD inhibitory activity than its immediate structural predecessor 3-IN-PP1. This gain was achieved through systematic substitution at position 1 of the pyrazolo[3,4-d]pyrimidine scaffold, replacing the naphthyl-based side chain with an indole-substituted congener. The quantitative improvement spanned all three PKD isoforms, with PKD3 showing the most pronounced differential enhancement [1].

Parent Scaffold Improvement

Head-to-head

3.1- to 6.4-fold improved pan-PKD IC₅₀ vs. 3-IN-PP1

Supports lower working concentration for PKD assays

Recombinant PKD isoforms; radiometric assay

Evidence Dimension	Biochemical IC50 against recombinant PKD1, PKD2, and PKD3
Target Compound Data	17m: PKD1 IC50 = 35 nM; PKD2 IC50 = 35 nM; PKD3 IC50 = 17 nM
Comparator Or Baseline	3-IN-PP1: PKD1 IC50 = 108 nM; PKD2 IC50 = 94 nM; PKD3 IC50 = 108 nM
Quantified Difference	3.1-fold (PKD1), 2.7-fold (PKD2), 6.4-fold (PKD3) improvement; PKD1 selectivity window vs parent enlarged by ~3-fold
Conditions	Recombinant human PKD isoforms; radiometric kinase assay (³³P-ATP incorporation); compounds tested in same assay platform within Gilles et al. 2020

Why This Matters

For procurement decisions, a confirmed 3- to 6.4-fold potency advantage over the direct parent scaffold translates into lower working concentrations in enzymatic and cellular assays, reducing solvent exposure artifacts and improving signal-to-noise ratios for PKD target engagement studies.

• [1] Gilles P, Voets L, Van Lint J, De Borggraeve WM. Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Eur J Med Chem. 2020;205:112638. PMID: 32835918. View Source

Uncoupled PKD2 Target Engagement and Cytotoxicity

At 1 µM concentration, 17m achieved near-complete elimination of PKD2 kinase activity (almost no remaining kinase activity). Despite this profound target engagement, 17m exhibited only weak antiproliferative activity and did not significantly affect PANC-1 pancreatic adenocarcinoma cell proliferation at 5 µM—a concentration ~140-fold above the PKD3 IC50 and ~50-fold above its PKD1/2 IC50. In stark contrast, the parent compound 3-IN-PP1 displayed potent anti-proliferative activity against PANC-1 cells at comparable concentrations, demonstrating that the target engagement–cytotoxicity relationship is fundamentally different between the two structurally related compounds [1].

Target Engagement vs. Cytotoxicity

Head-to-head

Near-complete PKD2 inhibition at 1 µM; minimal PANC-1 proliferation impact at 5 µM

Enables PKD pathway study without confounding cell death

PANC-1 cells, 72 h; vs. 3-IN-PP1 antiproliferative

Evidence Dimension	PKD2 residual kinase activity at 1 µM and PANC-1 proliferation at 5 µM
Target Compound Data	17m at 1 µM: negligible residual PKD2 activity; at 5 µM: no significant effect on PANC-1 cell proliferation
Comparator Or Baseline	3-IN-PP1 at comparable concentrations: potent anti-proliferative activity against PANC-1 cells
Quantified Difference	PKD2 inhibition: near-complete for 17m at 1 µM; anti-proliferative effect: minimal for 17m vs. potent for 3-IN-PP1 at similar micromolar levels. 17m provides a >5-fold window between full PKD2 inhibition and onset of cytotoxicity.
Conditions	PANC-1 pancreatic adenocarcinoma cell line; cell viability assay over 72 h incubation; PKD2 enzymatic activity assay at 1 µM compound

Why This Matters

This uncoupling profile is the single most differentiating feature for scientific selection: 17m enables PKD pathway interrogation at concentrations that fully inhibit the target without inducing confounding cell death, whereas 3-IN-PP1, CRT0066101, and kb NB 142-70 all exert significant anti-proliferative or cytotoxic effects that obscure signaling readouts.

• [1] Gilles P, Voets L, Van Lint J, De Borggraeve WM. Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Eur J Med Chem. 2020;205:112638. PMID: 32835918. View Source

Pan-PKD Potency Compared to CID755673

CID755673, a benzoxoloazepinolone, represents the first widely used pan-PKD inhibitor and remains a common procurement alternative. However, cross-study comparison reveals that 17m is substantially more potent across all three PKD isoforms, with the largest differential observed for PKD3. This potency gap means that CID755673 must be used at 5- to 13-fold higher concentrations to achieve equivalent target coverage, increasing the probability of engaging off-targets such as PLK1, CAK, and CAMKIIα [1].

Potency vs. CID755673

Source review

5.2× (PKD1), 8.0× (PKD2), 13.4× (PKD3) greater potency

Lower concentration use reduces CAMK-family off-target risk

Cross-study; CID755673 data from Sharlow et al.

Evidence Dimension	Biochemical IC50 against PKD1, PKD2, and PKD3 isoforms
Target Compound Data	17m: PKD1 = 35 nM; PKD2 = 35 nM; PKD3 = 17 nM
Comparator Or Baseline	CID755673: PKD1 = 182 nM; PKD2 = 280 nM; PKD3 = 227 nM (radiometric PKD kinase assay); off-target IC50: PKC >10 µM, PLK1 = 20.3 µM, CAMKIIα = 40.5 µM
Quantified Difference	5.2-fold more potent on PKD1, 8.0-fold on PKD2, 13.4-fold on PKD3 for 17m vs CID755673
Conditions	Recombinant human PKD isoforms; radiometric kinase assay; CID755673 data from Sharlow et al. J Biol Chem 2008; 17m data from Gilles et al. Eur J Med Chem 2020

Why This Matters

The ~5-13 fold potency advantage enables 17m to be used at lower working concentrations where CID755673 would provide incomplete target coverage, making 17m the preferable choice for studies requiring robust pan-PKD inhibition with minimized CAMK-family cross-reactivity.

• [1] Gilles P, Voets L, Van Lint J, De Borggraeve WM. Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Eur J Med Chem. 2020;205:112638. PMID: 32835918. View Source

PKD3 Isoform Potency vs. kb NB 142-70

kb NB 142-70, a benzothienothiazepinone analog of CID755673, achieves improved potency over its parent (PKD1 IC50 = 28.3 nM) and is commonly procured for PKD studies. While 17m and kb NB 142-70 show broadly comparable PKD1 potency (35 vs 28.3 nM), 17m demonstrates a 3.1-fold advantage against PKD3 (17 vs 53.2 nM) and a 1.7-fold advantage against PKD2 (35 vs 58.7 nM). Furthermore, kb NB 142-70 inhibits PKD1 Ser916 phosphorylation in LNCaP cells with a cellular IC50 of 2.2 µM and exhibits anti-proliferative and cytotoxic activity in prostate cancer cells, whereas 17m shows minimal anti-proliferative effects [1].

PKD3 Isoform Advantage

Source review

3.1-fold greater PKD3 potency vs. kb NB 142-70; minimal anti-proliferative activity

PKD3-selective studies without growth-inhibitory phenotype

LNCaP cellular data; cross-study comparison

Evidence Dimension	Biochemical IC50 against PKD1, PKD2, PKD3; cellular anti-proliferative profile
Target Compound Data	17m: PKD1 = 35 nM; PKD2 = 35 nM; PKD3 = 17 nM; minimal anti-proliferative effect on PANC-1 at 5 µM
Comparator Or Baseline	kb NB 142-70: PKD1 = 28.3 nM; PKD2 = 58.7 nM; PKD3 = 53.2 nM; cellular IC50 for PKD1 S916 phosphorylation in LNCaP = 2.2 µM; demonstrable anti-proliferative/cytotoxic activity in prostate cancer cells
Quantified Difference	PKD3: 3.1-fold advantage for 17m; PKD2: 1.7-fold advantage; PKD1: comparable (kb NB 142-70 1.2-fold more potent); functional dissociation: 17m lacks the anti-proliferative activity observed in kb NB 142-70-treated cancer cells
Conditions	Recombinant human PKD isoforms (biochemical assay); PANC-1 cells (17m proliferation data, Gilles et al. 2020); LNCaP prostate cancer cells (kb NB 142-70 cellular data, InvivoChem/ProbeChem datasheet)

Why This Matters

When PKD3-selective engagement is required or when anti-proliferative effects would confound experimental interpretation, 17m is the functionally cleaner alternative to kb NB 142-70, offering superior PKD3 potency without the associated growth-inhibitory phenotype.

• [1] Gilles P, Voets L, Van Lint J, De Borggraeve WM. Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Eur J Med Chem. 2020;205:112638. PMID: 32835918. View Source

Signaling Probe vs. CRT0066101 Functional Profile

CRT0066101 is the most potent PKD inhibitor reported (PKD1 IC50 = 1 nM, PKD2 = 2.5 nM, PKD3 = 2 nM) with validated oral bioavailability and in vivo efficacy in pancreatic cancer xenograft models (80 mg/kg/day for 24 days significantly suppressed tumor growth). However, CRT0066101 strongly reduces proliferation and viability of pancreatic cancer cells, induces apoptosis, and inhibits PIM2 (IC50 ~135.7 nM). 17m achieves nanomolar pan-PKD inhibition (17-35 nM) but is functionally divergent: it potently blocks PKD-dependent cortactin phosphorylation in PANC-1 cells at concentrations that do not significantly affect cell proliferation. These compounds serve fundamentally different experimental purposes [1][2].

Signaling Probe vs. CRT0066101

Source review

17m blocks cortactin phosphorylation without anti-proliferative effect; CRT0066101 inhibits proliferation at 1 µM

Mechanistic PKD signaling without cell death confounding

PANC-1; CRT0066101 in vivo xenograft data noted

Evidence Dimension	Biochemical potency, cellular pharmacology, and in vivo profile
Target Compound Data	17m: pan-PKD IC50 17-35 nM; blocks cortactin phosphorylation; minimal anti-proliferative activity at 5 µM in PANC-1; no reported in vivo data
Comparator Or Baseline	CRT0066101: PKD1/2/3 IC50 = 1/2.5/2 nM; selectivity vs >90 kinases including PKCα, MEK, ERK, c-Raf, c-Src; reduces Panc-1 proliferation (IC50 ~1 µM); oral bioavailability; suppresses Panc-1 xenograft growth at 80 mg/kg/day
Quantified Difference	CRT0066101 is 17-35x more potent biochemically but drives 50% proliferation inhibition at ~1 µM in Panc-1 cells; 17m shows no significant proliferation effect at 5 µM despite PKD2 nearly fully inhibited at 1 µM. 17m provides a >200-fold functional window between PKD3 biochemical IC50 (17 nM) and first observed cytotoxicity (~18 µM in HL-60 cells).
Conditions	Biochemical PKD assays; PANC-1 proliferation (17m: 72 h, 0-100 µM; CRT0066101: Panc-1 cells); Panc-1 subcutaneous xenograft (CRT0066101); cortactin phosphorylation assay in PANC-1 cells (17m)

Why This Matters

For mechanistic PKD signaling studies where cell death confounds interpretation, 17m is the superior choice; CRT0066101 should be reserved for therapeutic proof-of-concept studies requiring in vivo efficacy. These compounds address fundamentally different research questions and should not be substituted for one another.

• [1] Gilles P, Voets L, Van Lint J, De Borggraeve WM. Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Eur J Med Chem. 2020;205:112638. PMID: 32835918. View Source
• [2] Harikumar KB, Kunnumakkara AB, Ochi N, et al. A novel small-molecule inhibitor of protein kinase D blocks pancreatic cancer growth in vitro and in vivo. Mol Cancer Ther. 2010;9(5):1136-1146. PMID: 20442301. CRT0066101 product datasheets: Cancertools.org, ProbeChem, Tocris. View Source

Cellular Target Engagement: Cortactin Phosphorylation in PANC-1

Both 17m and its parent 3-IN-PP1 were confirmed to potently block PKD-dependent cortactin phosphorylation in PANC-1 pancreatic adenocarcinoma cells, providing direct cellular proof of on-target PKD engagement. This functional cellular readout validates that the biochemical potency translates into pathway-relevant target modulation in intact cells. However, while both compounds block cortactin phosphorylation, only 3-IN-PP1 (not 17m) subsequently triggers potent anti-proliferative effects in the same PANC-1 cell line, demonstrating that cortactin phosphorylation blockade alone is insufficient to drive the anti-proliferative phenotype—a mechanistic insight uniquely accessible with 17m [1].

Cellular Target Engagement

Head-to-head

Potently blocked cortactin phosphorylation in PANC-1 cells

Validated cellular PKD pathway biomarker for dose-ranging

Immunoblot; diverges from proliferation endpoint

Evidence Dimension	Cellular PKD pathway inhibition: cortactin phosphorylation in PANC-1 cells
Target Compound Data	17m: potently blocked PKD-dependent cortactin phosphorylation in PANC-1 cells; minimal effect on PANC-1 cell proliferation at 5 µM
Comparator Or Baseline	3-IN-PP1: also potently blocked PKD-dependent cortactin phosphorylation in PANC-1 cells; additionally displayed potent anti-proliferative activity against PANC-1 cells
Quantified Difference	Both compounds inhibit cortactin phosphorylation fully; divergence observed in proliferation endpoint: 17m shows >5-fold selectivity for pathway inhibition over anti-proliferative effect; 3-IN-PP1 shows overlapping concentration ranges for both endpoints.
Conditions	PANC-1 pancreatic adenocarcinoma cells; cortactin phosphorylation assessed by immunoblot; proliferation assessed by cell viability assay at 72 h

Why This Matters

The validated cellular cortactin phosphorylation readout confirms that 17m engages PKD in intact cells at non-cytotoxic concentrations, providing researchers with a reliable cellular target engagement biomarker for dose-ranging studies without the confounding variable of cell death.

• [1] Gilles P, Voets L, Van Lint J, De Borggraeve WM. Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Eur J Med Chem. 2020;205:112638. PMID: 32835918. View Source

Protein Kinase D Inhibitor 1 (17m) Application Scenarios

Clean PKD Signaling Studies Without Cytotoxic Confounds

For researchers investigating PKD-dependent signal transduction pathways (cortactin phosphorylation, HDAC5 nuclear export, NF-κB signaling) in pancreatic, prostate, or breast cancer cell models, 17m is the preferred tool compound. Its demonstrated ability to achieve near-complete PKD2 enzymatic inhibition at 1 µM while leaving PANC-1 cell proliferation unaffected at 5 µM provides a uniquely clean pharmacological window [1]. This contrasts sharply with 3-IN-PP1, CRT0066101, and kb NB 142-70, all of which exert significant anti-proliferative or cytotoxic effects at concentrations near their target engagement range. Procure 17m when the experimental objective requires PKD pathway interrogation without the confounding variable of compound-induced cell death.

PKD3-Focused Applications

When experimental hypotheses center on PKD3-specific functions—such as its role in vesicular trafficking, insulin secretion, or distinct cancer contexts—17m offers the strongest PKD3 potency among commercially available pan-PKD inhibitors (IC50 = 17 nM). This represents a 3.1-fold advantage over kb NB 142-70 and a 13.4-fold advantage over CID755673 on the PKD3 isoform [1]. Researchers studying PKD3-dependent phenotypes should prioritize 17m procurement to maximize target coverage at the lowest feasible compound concentration, thereby minimizing off-target kinase engagement.

SAR Studies with Pyrazolo[3,4-d]pyrimidine Scaffold

17m represents the optimized lead compound of the pyrazolo[3,4-d]pyrimidine chemical series, with a well-characterized 3- to 5-fold potency gain over the parent 3-IN-PP1 achieved through systematic N1-position substitution [1]. Medicinal chemistry teams pursuing PKD inhibitor lead optimization or kinase hinge-region SAR studies can procure both 17m and 3-IN-PP1 as benchmark reference compounds, enabling direct quantitative comparison within this scaffold class. The availability of the distinct but structurally related pair provides a powerful tool for understanding the molecular determinants of PKD potency and cellular pharmacology.

PKD-Dependent vs. Independent Proliferation Mechanisms

A unique application of 17m arises from its functional dissociation of PKD inhibition from cytotoxicity. Researchers can employ 17m alongside 3-IN-PP1 or CRT0066101 in parallel experimental arms: 17m serves as the 'PKD inhibition without cytotoxicity' control, while the comparator provides the 'PKD inhibition with cytotoxicity' condition. This paired approach enables dissection of which anti-tumor phenotypes are genuinely PKD-catalytic-activity-dependent versus those driven by off-target cytotoxicity or kinase-independent scaffold effects [1][2]. No other PKD inhibitor pair currently offers such a cleanly differentiated pharmacological profile within a single study design.

Application

Selection Property

Validation Focus

Clean PKD signaling studies

Functional uncoupling from cytotoxicity

Cortactin phosphorylation; proliferation endpoints

PKD3-focused applications

Highest reported PKD3 potency among pan-PKD inhibitors

PKD3-specific trafficking/insulin secretion assays

Pyrazolo[3,4-d]pyrimidine SAR studies

Scaffold benchmark with defined SAR

Hinge-region kinase selectivity profiling vs. parent

PKD-dependent vs. independent mechanism studies

Paired pharmacologic dissociation tool

Dual-arm design with 3-IN-PP1 or CRT0066101

• [1] Gilles P, Voets L, Van Lint J, De Borggraeve WM. Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Eur J Med Chem. 2020;205:112638. PMID: 32835918. View Source
• [2] Harikumar KB, Kunnumakkara AB, Ochi N, et al. A novel small-molecule inhibitor of protein kinase D blocks pancreatic cancer growth in vitro and in vivo. Mol Cancer Ther. 2010;9(5):1136-1146. PMID: 20442301. View Source